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Cat. No.: B1222600
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the tank-mix compatibility of
Topogard, a herbicide containing 350 g/L terbutryn and 150 g/L terbuthylazine. The information
is intended for researchers, scientists, and professionals in the field of agriculture and crop
protection.

Introduction

Topogard is a selective, post-emergence herbicide effective against a range of annual
broadleaf weeds in pea and potato crops.[1] Tank-mixing Topogard with other herbicides can
broaden the weed control spectrum, manage herbicide resistance, and improve application
efficiency. However, the chemical and biological interactions in a tank-mix can be complex,
potentially leading to reduced efficacy, crop injury, or physical incompatibility of the products.[2]
[3] Therefore, understanding the compatibility of Topogard with other herbicides is crucial for
its safe and effective use.

General Principles of Tank-Mixing
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Before tank-mixing Topogard with any other pesticide, it is essential to adhere to the following
principles:

e Label is Law: Always consult the product labels of all tank-mix partners. The most restrictive
label instructions must be followed.[2][4]

o Jar Test: A jar test should always be conducted to ensure the physical compatibility of the
products before mixing them in the spray tank.[3][5] Incompatibility can lead to the formation
of precipitates that can block nozzles and filters.[2]

o Mixing Order: The correct mixing order is crucial for preventing compatibility issues. A
common recommendation is to add products to the tank in the following order: water-soluble
bags, wettable powders, water-dispersible granules, suspension concentrates (like
Topogard), emulsifiable concentrates, and finally, surfactants.[3]

o Crop Safety: The sensitivity of the target crop to the tank-mix combination must be
considered. Peas, in particular, are sensitive to certain herbicide mixtures.[1][6]

Topogard Tank-Mix Compatibility
Peas

The Topogard label explicitly warns against tank-mixing with other herbicides for application on
peas. The addition of MCPB or other herbicides may cause significant crop damage.[1]
Furthermore, the addition of surfactants, emulsifiable or soluble concentrate pesticides, foliar
fertilizers, and nutrient sprays should be avoided to minimize the risk of phytotoxicity.[1]
Research on post-emergence herbicide options for pulse crops suggests that tank-mixes such
as MCPB with bentazone can be effective but carry a risk of reduced crop safety, especially
under stressful weather conditions.[6]

Potatoes

While the Topogard label does not provide a specific list of tank-mix partners for potatoes, the
active ingredient terbuthylazine is known to be compatible with several herbicides commonly
used in this crop. Tank-mixing is a common practice in potato cultivation to achieve broad-
spectrum weed control.[5]
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Quantitative Data on Tank-Mixes Containing
Terbuthylazine

The following tables summarize data from studies on tank-mixes containing terbuthylazine, a
key active ingredient in Topogard. It is important to note that these studies were not conducted
with Topogard itself, and the results should be considered as indicative of potential
performance.

Table 1: Documented Compatible Tank-Mix Partners for Terbuthylazine-Based Herbicides

Tank-Mix Partner Herbicide Group (MOA) Reference

Fluroxypyr Group 4 (Synthetic Auxins) [7]

Group 15 (Long-chain fatty
Metolachlor S [7]
acid inhibitors)

Group 15 (Long-chain fatty
S-Metolachlor S [7]
acid inhibitors)

. ) Group 3 (Microtubule
Trifluralin o [7]
assembly inhibitors)

Group 9 (EPSP synthase
Glyphosate o [7]
inhibitors)

Group 22 (Photosystem |

Paraquat 7
q inhibitors) 7l
) Group 22 (Photosystem |
Diquat o [7]
inhibitors)
2,4-D Amine Group 4 (Synthetic Auxins) [8]

This table is compiled from product labels of herbicides containing terbuthylazine and should
be used as a guide for potential tank-mix partners. Compatibility with the specific formulation of
Topogard must be confirmed through a jar test.

Experimental Protocols
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Jar Test for Physical Compatibility

This protocol is a standard procedure to assess the physical compatibility of Topogard with a
potential tank-mix partner.

Materials:

A clean, transparent glass jar with a lid (1-liter capacity)

Water from the same source as will be used for spraying

Topogard

Proposed tank-mix partner(s)

Measuring cylinders or pipettes

Procedure:

Fill the jar with 500 ml of water.

e Add the proportionate amount of each product to the jar in the correct mixing order (see
section 2). The amount of each product should be scaled down from the intended application
rate per hectare to the volume of the jar.

o Secure the lid and invert the jar 10-15 times to mix the contents thoroughly.

o Let the jar stand for 15-30 minutes and observe for any signs of incompatibility, such as:
o Formation of flakes, crystals, or sludge
o Separation of layers
o Gelling or thickening of the mixture

« If any of these signs appear, the products are physically incompatible and should not be
tank-mixed.
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Field Trial for Biological Compatibility and Efficacy

This protocol outlines a basic experimental design for evaluating the biological compatibility
(crop safety) and efficacy of a Topogard tank-mix in a field setting.

Experimental Design:
e Randomized Complete Block Design (RCBD) with at least 4 replications.

» Plot size should be sufficient to allow for accurate application and assessment, avoiding
edge effects.

Treatments:

Untreated Control

Topogard applied alone at the recommended rate.

Tank-mix partner herbicide applied alone at the recommended rate.

Topogard + tank-mix partner herbicide applied together at the recommended rates.
Application:

o Apply treatments using a calibrated research plot sprayer at the appropriate crop and weed
growth stage.

» Record all application parameters, including date, time, weather conditions, spray volume,
and nozzle type.

Assessments:

e Crop Injury: Visually assess crop phytotoxicity at 7, 14, and 28 days after treatment (DAT)
using a 0-100% scale (0 = no injury, 100 = crop death).

o Weed Control: Visually assess the percentage of control for individual weed species at 14,
28, and 56 DAT using a 0-100% scale (0 = no control, 100 = complete Kill).

* Yield: Harvest the crop from the center of each plot and measure the yield.
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Caption: Workflow for assessing Topogard tank-mix compatibility.
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Conclusion

While Topogard offers effective post-emergence control of broadleaf weeds, its tank-mix
compatibility, particularly in peas, is limited due to the risk of crop injury. For potatoes, tank-
mixing Topogard with other herbicides is a viable strategy to broaden the weed control
spectrum and manage resistance. However, due to the lack of specific studies on Topogard
tank-mixes, it is imperative to rely on the compatibility information available for its active
ingredients, terbuthylazine and terbutryn, and to conduct thorough preliminary testing, including
jar tests and small-scale field trials, before large-scale application. The protocols and
information provided in these notes serve as a guide for researchers and professionals to
safely and effectively evaluate and utilize Topogard in tank-mix combinations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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